9-(4-chlorophenyl)-8-oxo-2-phenyl-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(4-chlorophenyl)-8-oxo-2-phenyl-7H-purine-6-carboxamide
• InChI: InChI=1S/C18H12ClN5O2/c19-11-6-8-12(9-7-11)24-17-14(22-18(24)26)13(15(20)25)21-16(23-17)10-4-2-1-3-5-10/h1-9H,(H2,20,25)(H,22,26)
• InChI Key: JMRWRJHQWCVUHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=C(C=C4)Cl)C(=O)N
• Molecular Formula: C18H12ClN5O2
• Molecular Weight: 365.8 g/mol

Description

9-(4-chlorophenyl)-8-oxo-2-phenyl-8,9-dihydro-7H-purine-6-carboxamide, also known as CC-1065 or its analogs, is a potent antitumor antibiotic that has been extensively studied in the field of medicinal chemistry. CC-1065 is a member of the duocarmycin family of natural products, which are produced by Streptomyces bacteria. These compounds are known for their ability to selectively kill cancer cells by targeting DNA.

Scientific Research Applications

Synthesis and Anticancer Applications

Research has demonstrated the synthesis and evaluation of purine derivatives for their antiproliferative activities against cancer cell lines. For instance, a study by Zhao et al. (2018) focused on a series of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purine-8-carboxamide derivatives, showcasing potent antiproliferative activity and selectivity between cancer and normal cells. The structural modification, particularly at positions 8 and 9 of the purine core, was crucial for enhancing antiproliferative activity, suggesting the potential of such derivatives as selective anti-lung cancer agents (Zhao et al., 2018).

Antimicrobial Agents

Another research focus is the development of purine derivatives as antimicrobial agents. Desai et al. (2011) synthesized and evaluated a series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides for their in vitro antibacterial and antifungal activities. This study highlights the antimicrobial potential of purine-based compounds (Desai et al., 2011).

Plant Growth Regulation

Furthermore, purine derivatives have been investigated for their potential in plant growth regulation. El-Bayouki et al. (2013) reported the synthesis of various purine derivatives and screened them for their effects on wheat plant growth regulation. This work presents an interesting application of purine compounds in agriculture, specifically in modulating plant growth (El-Bayouki et al., 2013).

Hydrogen Bonding Studies

On a structural level, studies such as those by Kubicki et al. (2000), which examined the hydrogen bonding in anticonvulsant enaminones, contribute to our understanding of the molecular interactions and stability of purine derivatives. These insights are crucial for the design of new compounds with enhanced biological activities (Kubicki et al., 2000).